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Compound of Interest

Compound Name: BMS-561392

L  Get Quote

Cat. No.: B1667220

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like BMS-561392 are paramount for laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) for BMS-561392 is not
publicly available, this guide provides essential safety and logistical information based on
general best practices for the disposal of research-grade chemical compounds.

BMS-561392 is a potent and selective inhibitor of Tumor Necrosis Factor-alpha Converting
Enzyme (TACE), also known as ADAM17.[1][2][3] It is intended for research use only.[1]
Although it is shipped as a non-hazardous chemical, adherence to proper disposal protocols is
crucial.[4]

Key Safety and Handling Information

Prior to disposal, it is essential to understand the handling and storage requirements for BMS-
561392 to ensure the safety of laboratory personnel.

Parameter

Recommendation

Storage (Short-term)

0 - 4°C for days to weeks[4]

Storage (Long-term)

-20°C for months to years[4]

Shipping Condition

Shipped under ambient temperature as a hon-

hazardous chemical.[4]

Solubility

Soluble in DMSO, not in water.[4]
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Step-by-Step Disposal Procedures

The following procedures are based on general guidelines for the disposal of chemical waste
from laboratories. Always consult your institution's Environmental Health and Safety (EHS)
department for specific requirements.

1. Personal Protective Equipment (PPE): Before handling BMS-561392 for disposal, ensure
you are wearing appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation: Proper segregation of chemical waste is critical to prevent incompatible
materials from mixing.

» Solid Waste: Collect any solid BMS-561392, contaminated personal protective equipment
(e.g., gloves, weighing paper), and empty vials in a designated, clearly labeled hazardous
waste container.

» Liquid Waste: Solutions containing BMS-561392 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's EHS guidelines. Given its solubility in DMSO,
this solvent will likely be part of the liquid waste stream.

3. Labeling: All waste containers must be accurately and clearly labeled. The label should
include:

The words "Hazardous Waste"

The full chemical name: "BMS-561392"

The concentration and quantity of the waste

The date of accumulation

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1667220?utm_src=pdf-body
https://www.benchchem.com/product/b1667220?utm_src=pdf-body
https://www.benchchem.com/product/b1667220?utm_src=pdf-body
https://www.benchchem.com/product/b1667220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The name of the principal investigator and laboratory contact information

4. Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic. Ensure containers are kept closed except when adding waste.

5. Disposal: All chemical waste must be disposed of through your institution's licensed
hazardous waste disposal program. Never dispose of BMS-561392, or any other laboratory
chemical, down the drain or in the regular trash.

Experimental Workflow for Disposal
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Caption: Disposal workflow for BMS-561392.
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Signaling Pathway Inhibition by BMS-561392

BMS-561392 functions by inhibiting TACE, which is a key enzyme in the processing and
release of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-a). The following
diagram illustrates this mechanism of action.
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Caption: BMS-561392 inhibits TACE, preventing pro-TNF-a cleavage.

By adhering to these guidelines, laboratory professionals can ensure the safe and responsible
disposal of BMS-561392, minimizing risks to both personnel and the environment. Always
prioritize your institution's specific safety protocols and consult with your EHS department for
any questions or clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of BMS-561392: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667220#bms-561392-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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